N-Boc-2-trimethylammonium-A 85380 Triflate
N-Boc-2-trimethylammonium-A 85380 Triflate
Brand Name:
Vulcanchem
CAS No.:
233766-75-1
VCID:
VC0029580
InChI:
InChI=1S/C17H28N3O3.CHF3O3S/c1-17(2,3)23-16(21)19-11-9-13(19)12-22-14-8-7-10-18-15(14)20(4,5)6;2-1(3,4)8(5,6)7/h7-8,10,13H,9,11-12H2,1-6H3;(H,5,6,7)/q+1;/p-1/t13-;/m0./s1
SMILES:
CC(C)(C)OC(=O)N1CCC1COC2=C(N=CC=C2)[N+](C)(C)C.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C₁₈H₂₈F₃N₃O₆S
Molecular Weight:
471.49
N-Boc-2-trimethylammonium-A 85380 Triflate
CAS No.: 233766-75-1
Reference Standards
VCID: VC0029580
Molecular Formula: C₁₈H₂₈F₃N₃O₆S
Molecular Weight: 471.49
| CAS No. | 233766-75-1 |
|---|---|
| Product Name | N-Boc-2-trimethylammonium-A 85380 Triflate |
| Molecular Formula | C₁₈H₂₈F₃N₃O₆S |
| Molecular Weight | 471.49 |
| IUPAC Name | trifluoromethanesulfonate;trimethyl-[3-[[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-2-yl]methoxy]pyridin-2-yl]azanium |
| Standard InChI | InChI=1S/C17H28N3O3.CHF3O3S/c1-17(2,3)23-16(21)19-11-9-13(19)12-22-14-8-7-10-18-15(14)20(4,5)6;2-1(3,4)8(5,6)7/h7-8,10,13H,9,11-12H2,1-6H3;(H,5,6,7)/q+1;/p-1/t13-;/m0./s1 |
| SMILES | CC(C)(C)OC(=O)N1CCC1COC2=C(N=CC=C2)[N+](C)(C)C.C(F)(F)(F)S(=O)(=O)[O-] |
| Synonyms | 3-[[(2S)-1-[(1,1-Dimethylethoxy)carbonyl]-2-azetidinyl]methoxy]-N,N,N-trimethyl-2-pyridinaminium 1,1,1-Trifluoromethanesulfonate; |
| PubChem Compound | 10672085 |
| Last Modified | Dec 19 2021 |
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